Vanadium oxytrichloride
Cl3H3OV
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CAS Number
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IUPAC Name
Molecular Formula
Cl3H3OV
Molecular Weight
InChI
InChI Key
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Solubility
Soluble, but decomposes in cold water (20-25 °C); can decompose violently in water
Soluble in methanol, ethyl ether, acetone
Completely miscible with many hydrocarbons and nonpolar metal halides (e.g., TiCl4)
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Canonical SMILES
Catalysis:
VOCl3 acts as an efficient catalyst in numerous chemical reactions, including:
- Olefin polymerization: It plays a crucial role in the production of various polyolefins, essential building blocks for plastics and other polymers []. Vanadium-based catalysts, including VOCl3, offer advantages like high activity, stereoselectivity (control over polymer structure), and broad applicability for different monomers [].
- Organic synthesis: VOCl3 can be used as a Lewis acid catalyst in various organic reactions, such as Friedel-Crafts reactions and Diels-Alder cycloadditions []. Its ability to accept electron pairs from reactants facilitates bond formation and reaction progress.
Material Science:
Vanadium oxytrichloride finds applications in the synthesis and characterization of novel materials, including:
- Precursor for vanadium-based materials: VOCl3 serves as a starting material for preparing various vanadium oxides, which exhibit diverse properties with potential applications in batteries, catalysts, and sensors [].
- Electrolyte component: Research explores VOCl3 as a potential electrolyte component in lithium-ion batteries due to its ability to improve ionic conductivity and electrochemical stability [].
Other Research Applications:
Beyond the aforementioned areas, VOCl3 is also being explored in:
- Biomedical research: Studies investigate the potential of VOCl3 derivatives for their anti-cancer and anti-microbial properties [].
- Analytical chemistry: VOCl3 can be used as a complexation agent in analytical techniques like solvent extraction for separating and concentrating specific metal ions [].
Vanadium oxytrichloride, with the chemical formula , is an inorganic compound characterized as a yellow distillable liquid that readily hydrolyzes in air. This compound features vanadium in the +5 oxidation state, making it diamagnetic and tetrahedral in structure, with bond angles of approximately 111° for O-V-Cl and 108° for Cl-V-Cl. The bond lengths are measured at 157 pm for V-O and 214 pm for V-Cl. Vanadium oxytrichloride is a strong oxidizing agent and is soluble in nonpolar solvents like benzene and dichloromethane
Vanadium oxytrichloride is a corrosive and toxic compound. It can cause severe irritation and burns upon contact with skin and eyes. Inhalation of VOCl₃ fumes can irritate the respiratory tract. Exposure to high concentrations may lead to lung damage []. Vanadium oxytrichloride is also a strong oxidizing agent and can react vigorously with organic materials and reducing agents [].Safety Precautions:
- Hydrolysis: It hydrolyzes quickly, producing vanadium pentoxide and hydrochloric acid:
- Alcoholysis: The compound reacts with alcohols to form alkoxides:
- Adduct Formation: As a Lewis acid, it forms adducts with bases, transitioning from tetrahedral to octahedral geometry:
- Interconversion: It can be used to synthesize other vanadium compounds, such as vanadium oxydichloride
Vanadium oxytrichloride can be synthesized through several methods:
- Chlorination of Vanadium Pentoxide:This reaction typically occurs at temperatures near 600 °C.
- Chlorination using Thionyl Chloride:
- Chlorination of Vanadium(III) Oxide:
These methods highlight the versatility of vanadium compounds in synthetic chemistry .
- Chlorination of Vanadium Pentoxide:
Vanadium oxytrichloride finds applications in various fields:
- Organic Synthesis: It serves as a reagent for oxidative coupling reactions involving phenols and anisoles.
- Catalysis: The compound acts as a catalyst or precatalyst in the production of ethylene-propylene rubbers.
- Material Science: Its reactivity makes it useful in synthesizing other vanadium compounds and materials .
Interactions involving vanadium oxytrichloride primarily focus on its reactivity with water and organic solvents. When exposed to moisture, it decomposes to produce hydrochloric acid and vanadic acid, indicating its corrosive nature. Studies have also explored its interactions with various organic molecules, assessing its potential as a catalyst or reagent in organic reactions .
Similar Compounds: Comparison with Other Compounds
Several compounds share similarities with vanadium oxytrichloride, each exhibiting unique properties:
| Compound Name | Formula | Oxidation State | Key Characteristics |
|---|---|---|---|
| Vanadium Pentoxide | +5 | A common oxidation state for vanadium; used as a catalyst. | |
| Vanadium Dichloride | +4 | Less oxidizing than ; used in different synthesis processes. | |
| Vanadyl Chloride | +4 | Similar structure but different reactivity compared to . |
Vanadium oxytrichloride is unique due to its strong oxidizing properties and its ability to participate in diverse
The development of vanadium oxytrichloride is intrinsically linked to the broader history of vanadium chemistry, which began with the element's initial discovery by Andrés Manuel del Rio in 1801. Del Rio, a Spanish chemist, first identified vanadium while analyzing ore samples, though his discovery faced initial skepticism from the scientific community. The element was subsequently rediscovered by Nils Gabriel Sefström, a Swedish chemist, in 1830 during analysis of iron samples from Swedish mines. The isolation of pure vanadium was ultimately achieved by Sir Henry Enfield Roscoe in 1867 through the reduction of vanadium trichloride with hydrogen gas.
The specific development of vanadium oxytrichloride as a distinct chemical entity emerged from systematic investigations into vanadium's oxidation chemistry during the late 19th and early 20th centuries. Early synthetic approaches focused on direct chlorination methods, utilizing vanadium pentoxide as a starting material. Research conducted in the mid-20th century established the fundamental preparation routes that remain relevant today, including the high-temperature chlorination of vanadium pentoxide at approximately 600°C. The compound gained significant industrial importance during the development of Ziegler-Natta catalysis systems, where vanadium oxytrichloride found application as a catalyst component in olefin polymerization processes.
Patent literature from the 1960s documents systematic efforts to optimize vanadium oxytrichloride production methods, addressing challenges related to yield optimization and product purity. These developments established the foundation for modern commercial production techniques that enable the preparation of high-purity vanadium oxytrichloride suitable for demanding applications in catalyst synthesis and organic chemistry.
Fundamental Chemical Identity and Classification
Vanadium oxytrichloride represents an inorganic compound with the molecular formula VOCl₃, characterized by a molecular weight of 173.3 g/mol. The compound exhibits a distinctive yellow coloration in its pure form, though commercial samples often display red or orange hues due to trace impurities of vanadium tetrachloride. The substance exists as a distillable liquid at ambient conditions, with a boiling point of 126-127°C and a freezing point of -77°C.
The molecular structure of vanadium oxytrichloride adopts a tetrahedral geometry around the central vanadium atom, which exists in the +5 oxidation state. X-ray crystallographic studies have determined specific bond parameters, revealing vanadium-oxygen bond lengths of 157 pm and vanadium-chlorine bond lengths of 214 pm. The bond angles within the molecule measure 111° for oxygen-vanadium-chlorine interactions and 108° for chlorine-vanadium-chlorine interactions.
The compound demonstrates exceptional solubility in nonpolar organic solvents including benzene, dichloromethane, and hexane, while reacting violently with water to produce hydrochloric acid and vanadium pentoxide. This hydrolytic instability necessitates careful handling under anhydrous conditions and storage in inert atmospheres.
Significance in Inorganic Chemistry Research
Vanadium oxytrichloride occupies a position of considerable importance within contemporary inorganic chemistry research, serving multiple roles as both a synthetic reagent and a subject of fundamental investigation. The compound's significance stems primarily from its exceptional Lewis acidic properties, which enable the formation of diverse coordination complexes with various donor molecules. Research studies have demonstrated that vanadium oxytrichloride readily forms adducts with nitrogen-containing bases such as acetonitrile and amines, undergoing geometric transformations from tetrahedral to octahedral coordination environments.
Vanadium oxytrichloride is recognized in the scientific literature as a fluid, fuming liquid under ambient conditions, with a coloration that ranges from lemon yellow to red depending on purity and sample handling [1] [3] [4] [6]. The coloration is attributed to the presence of vanadium in the +5 oxidation state, and the compound’s appearance can be influenced by trace impurities, particularly vanadium tetrachloride, which imparts a red or orange hue [2] [3]. The liquid is noted for its volatility and its propensity to fume in moist air, a result of rapid hydrolysis that produces vanadic acid and hydrogen chloride vapors [1] [2] [3]. The odor of vanadium oxytrichloride is distinctly chlorine-like, consistent with its chemical structure and reactivity [6].
In terms of aggregation state, vanadium oxytrichloride is unequivocally a liquid at room temperature, with no tendency to solidify under standard laboratory conditions unless subjected to significant cooling. The compound is miscible with a variety of organic solvents, including benzene, dichloromethane, and hexane, but it reacts violently with water, precluding aqueous solution studies [2] [4] [6]. Its physical state is further defined by its high vapor pressure and the tendency to form acidic fumes upon exposure to atmospheric moisture.
The following table summarizes the key physical state parameters of vanadium oxytrichloride, as reported in diverse sources:
| Parameter | Value | Reference |
|---|---|---|
| Physical State | Fluid liquid | [1] [3] [4] [6] |
| Color | Lemon yellow to red | [1] [2] [3] [4] [6] |
| Odor | Chlorine-like | [6] |
| Miscibility (solvents) | Benzene, dichloromethane, hexane | [2] [4] |
| Water Reactivity | Violently hydrolyzes | [1] [2] [3] [4] [6] |
| Fuming in Air | Yes | [1] [2] [3] [4] [6] |
The tetrahedral molecular geometry of vanadium oxytrichloride, with O–V–Cl bond angles of approximately 111 degrees and Cl–V–Cl bond angles of about 108 degrees, further influences its physical state and reactivity profile [2]. The V–O bond length is measured at 157 picometers, while the V–Cl bond length is 214 picometers, parameters that are consistent with its observed volatility and chemical behavior [2].
Thermodynamic Properties
Melting Point and Boiling Point
The thermodynamic profile of vanadium oxytrichloride is defined by a notably low melting point and a moderate boiling point, both of which are critical for its handling and characterization. The melting point is consistently reported as approximately minus seventy-nine degrees Celsius, with minor variations in the literature that reflect experimental conditions and sample purity [3] [4] [5] [6]. This low melting point ensures that vanadium oxytrichloride remains a liquid at standard laboratory temperatures.
The boiling point of vanadium oxytrichloride is reported as one hundred twenty-six to one hundred twenty-seven degrees Celsius, a value that is corroborated across multiple authoritative sources [1] [3] [4] [5] [6]. This relatively low boiling point, for a metal oxyhalide, is indicative of weak intermolecular forces and a molecular structure that favors volatility. The boiling process is accompanied by the evolution of corrosive vapors, necessitating specialized containment during thermodynamic measurements.
The following table consolidates the melting and boiling points from leading chemical data repositories:
| Property | Value (°C) | Reference |
|---|---|---|
| Melting Point | -77 to -79 | [3] [4] [5] [6] |
| Boiling Point | 126–127 | [1] [3] [4] [5] [6] |
Heat of Vaporization
The heat of vaporization, a measure of the energy required to convert the compound from liquid to vapor at its boiling point, is a key thermodynamic parameter for vanadium oxytrichloride. The value is reported as two hundred twelve point two joules per gram [3], a figure that aligns with the compound’s moderate boiling point and high volatility. This value can be converted to a molar basis using the molecular weight of one hundred seventy-three point three grams per mole, yielding a molar heat of vaporization of approximately thirty-six point seventy-eight kilojoules per mole.
| Parameter | Value | Reference |
|---|---|---|
| Heat of Vaporization | 212.2 J/g | [3] |
| Molar Heat of Vaporization | ~36.78 kJ/mol | [3] |
This heat of vaporization is consistent with the compound’s use in vacuum distillation and other processes that exploit its volatility.
Specific Heat Capacity
The specific heat capacity of vanadium oxytrichloride, defined as the amount of heat required to raise the temperature of one gram of the substance by one degree Celsius, is reported as zero point five one eight eight joules per gram per degree Celsius [3]. This value is characteristic of small, volatile molecular species, and reflects the relatively low energy storage capacity of the compound in the liquid phase.
| Parameter | Value | Reference |
|---|---|---|
| Specific Heat Capacity | 0.5188 J/g·°C | [3] |
This thermodynamic property is essential for calorimetric studies and for understanding the compound’s behavior under temperature gradients.
Density and Viscosity Metrics
The density of vanadium oxytrichloride is a fundamental physical property that is consistently reported as approximately one point eight two to one point eight four grams per milliliter at twenty-five degrees Celsius [3] [4] [5] [6]. This value places it among the denser liquid inorganic compounds, a feature attributable to the presence of heavy vanadium and chlorine atoms within a compact molecular framework.
| Parameter | Value (at 25°C) | Reference |
|---|---|---|
| Density | 1.82–1.84 g/mL | [3] [4] [5] [6] |
The viscosity of vanadium oxytrichloride, while less frequently reported in the literature, is inferred from its fluid nature and high volatility to be relatively low compared to other metal halides. The compound’s ease of flow and rapid vaporization at ambient temperatures are consistent with a low-viscosity liquid. However, precise quantitative measurements of viscosity are not widely available in the open literature, likely due to the compound’s reactivity and the technical challenges posed by its corrosive and fuming nature.
Optical Properties
The optical properties of vanadium oxytrichloride have garnered increasing attention due to their relevance in both fundamental research and emerging technological applications. The compound is characterized by a refractive index of approximately one point six three at twenty-six degrees Celsius [4], a value that reflects its high polarizability and the presence of heavy atoms within the molecular structure.
| Parameter | Value | Reference |
|---|---|---|
| Refractive Index | 1.6300 (26°C) | [4] |
| Dielectric Constant | 3.6 (26°C) | [4] |
Recent studies have explored the anisotropic optical behavior of ultrathin vanadium oxychloride, particularly in two-dimensional forms. Experimental investigations demonstrate that the optical characteristics, such as absorption and reflectance, are strongly dependent on the orientation of the crystal lattice with respect to incident polarized light [7]. This anisotropy is attributed to the unique arrangement of vanadium, oxygen, and chlorine atoms within the lattice, which gives rise to direction-dependent electronic transitions and light-matter interactions.
For bulk vanadium oxytrichloride, the compound exhibits strong absorption in the ultraviolet and visible regions, corresponding to electronic transitions within the vanadium-oxygen-chlorine framework. The color, ranging from yellow to red, is a direct manifestation of these optical transitions. The compound’s high refractive index and dielectric constant further underscore its potential for use in optical materials and devices, particularly where strong light-matter interaction is desired.
Thermal Conductivity Properties
The thermal conductivity of vanadium oxytrichloride, a critical parameter for understanding heat transport in the liquid phase, is reported as zero point one three nine watts per meter per kelvin at twenty degrees Celsius [3]. This value is typical for molecular liquids of similar composition and reflects the limited capacity of the compound to conduct heat relative to metals or ionic solids.
| Parameter | Value (20°C) | Reference |
|---|---|---|
| Thermal Conductivity | 0.139 W/m·K | [3] |
This relatively low thermal conductivity is consistent with the compound’s molecular structure, in which energy transfer occurs primarily through molecular collisions rather than through delocalized conduction pathways. The thermal transport behavior of vanadium oxytrichloride is further influenced by its volatility and tendency to undergo phase transitions at moderate temperatures.
Physical Description
Liquid
Color/Form
Yellow liquid, emitting red fumes on exposure to air
Fuming red-yellow liquid
Boiling Point
126 to 127 °C
Vapor Density
Density
1.829 g/cu cm
Odor
Melting Point
-77 °C
GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 5 of 102 companies. For more detailed information, please visit ECHA C&L website;
Of the 9 notification(s) provided by 97 of 102 companies with hazard statement code(s):;
H301 (96.91%): Toxic if swallowed [Danger Acute toxicity, oral];
H311 (34.02%): Toxic in contact with skin [Danger Acute toxicity, dermal];
H314 (100%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H318 (34.02%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H411 (34.02%): Toxic to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Vapor Pressure
Pictograms
Corrosive;Acute Toxic;Environmental Hazard
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Associated Chemicals
Wikipedia
Vanadium(V) oxytrichloride
Use Classification
Methods of Manufacturing
... Produced by the reaction of vanadium pentoxide and carbon with chlorine gas.
Prepared by the action of dry Cl2 on V2O3 or V2O5.
General Manufacturing Information
Vanadium, trichlorooxo-, (T-4)-: ACTIVE
By USA industrial usage VO(2+) is vanadyl, but this leads to ambiguity for vanadium oxydichloride and vanadium oxytrichloride. Ambiguity is avoided by referring to these forms as vanadium oxydichloride and vanadium oxytrichloride. The terms vanadite and hypovanadate are also applied to these oxy salts.
Under environmental conditions, vanadium may exist in oxidation states +3, +4, and +5. V3+ and V4+ act as cations, but V5+, the most common form in the aquatic environment, reacts both as a cation and anionically as an analogue of phosphate. /Vanadium ions/
Storage Conditions
Keep tightly closed.
Containers of vanadium shall be kept tightly closed at all times when not in use. Containers shall be stored in a safe manner to minimize accidental breakage, spillage, or contact with moisture. Combustible materials, such as finely ground vanadium carbide, vanadium aluminum alloys, vanadium metal, or ferrovanadium should be kept away from heat, sparks, or flames. /Vanadium compounds/
Interactions
Stability Shelf Life
...Emitting red fumes on exposure to moist air. ...Decomposes in presence of moisture into vanadic acid and hydrochloric acid. When a small quantity of water is added, it becomes thick and almost blood-red because of formation of vanadic acid.
Dates
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